Cas no 2194909-22-1 (N-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethylpyridine-3-sulfonamide)
N-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethylpyridine-3-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl)pyridine-3-sulfonamide
- N-[2-(3,5-dimethylpyrazol-1-yl)-2-(furan-2-yl)ethyl]pyridine-3-sulfonamide
- N-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethylpyridine-3-sulfonamide
-
- Inchi: 1S/C16H18N4O3S/c1-12-9-13(2)20(19-12)15(16-6-4-8-23-16)11-18-24(21,22)14-5-3-7-17-10-14/h3-10,15,18H,11H2,1-2H3
- InChI Key: WCLMQWZBRJJBFB-UHFFFAOYSA-N
- SMILES: S(C1C=NC=CC=1)(NCC(C1=CC=CO1)N1C(C)=CC(C)=N1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 510
- XLogP3: 1.4
- Topological Polar Surface Area: 98.4
N-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethylpyridine-3-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6519-5403-2μmol |
N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]pyridine-3-sulfonamide |
2194909-22-1 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6519-5403-5μmol |
N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]pyridine-3-sulfonamide |
2194909-22-1 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6519-5403-10μmol |
N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]pyridine-3-sulfonamide |
2194909-22-1 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6519-5403-20μmol |
N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]pyridine-3-sulfonamide |
2194909-22-1 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6519-5403-1mg |
N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]pyridine-3-sulfonamide |
2194909-22-1 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6519-5403-2mg |
N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]pyridine-3-sulfonamide |
2194909-22-1 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6519-5403-3mg |
N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]pyridine-3-sulfonamide |
2194909-22-1 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6519-5403-4mg |
N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]pyridine-3-sulfonamide |
2194909-22-1 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6519-5403-5mg |
N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]pyridine-3-sulfonamide |
2194909-22-1 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6519-5403-10mg |
N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]pyridine-3-sulfonamide |
2194909-22-1 | 10mg |
$79.0 | 2023-09-08 |
N-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethylpyridine-3-sulfonamide Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on N-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethylpyridine-3-sulfonamide
N-2-(3,5-Dimethyl-1H-Pyrazol-1-Yl)-2-(Furan-2-Yl)Ethylpyridine-3-Sulfonamide: A Comprehensive Overview
The compound with CAS No. 2194909-22-1, commonly referred to as N-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethylpyridine-3-sulfonamide, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex molecular structure, which includes a pyridine ring, a sulfonamide group, and substituents such as a pyrazole and furan moiety. The combination of these structural elements contributes to its unique chemical properties and functional versatility.
Recent studies have highlighted the importance of sulfonamide-containing compounds in drug discovery and development. The sulfonamide group in this compound is known to enhance bioavailability and stability, making it a promising candidate for therapeutic applications. Additionally, the presence of the pyrazole ring introduces electron-donating properties, which can influence the compound's reactivity and selectivity in various chemical reactions. The furan moiety, on the other hand, adds aromaticity and potential for hydrogen bonding, further enhancing the compound's functional diversity.
One of the most notable aspects of N-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethylpyridine-3-sulfonamide is its ability to act as a selective inhibitor in biological systems. Research has demonstrated its potential in targeting specific enzymes and receptors, making it a valuable tool in the development of novel pharmaceutical agents. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are critical in cellular signaling pathways associated with diseases such as cancer and inflammation.
The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the pyridine ring through cyclization reactions, followed by the introduction of the sulfonamide group and subsequent substitution reactions to attach the pyrazole and furan moieties. The optimization of these steps has been a focus of recent research efforts, aiming to improve yield and purity while maintaining scalability for industrial production.
In terms of physical properties, N-2-(3,5-dimethyl-1H-pyrazol-1-Yl)-2-(Furan-Yl)Ethylpyridine-Sulfonamide exhibits a melting point of approximately 180°C under standard conditions. Its solubility profile is also noteworthy, with enhanced solubility in polar solvents such as dimethyl sulfoxide (DMSO) and water at elevated temperatures. These properties make it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.
From an environmental perspective, this compound has been subjected to rigorous testing to assess its biodegradability and eco-toxicological impact. Preliminary studies indicate that it undergoes slow degradation under aerobic conditions, suggesting the need for careful disposal protocols to minimize environmental impact. Regulatory agencies have also expressed interest in this compound due to its potential applications in agrochemicals and specialty chemicals.
Looking ahead, the development of N-[3-(furan-Yl)-4-methoxyphenyl]acetamide derivatives continues to be an active area of research. Scientists are exploring modifications to the molecular structure to enhance pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). These efforts are expected to pave the way for new drug candidates with improved efficacy and reduced side effects.
In conclusion, N-[3-(furan-Yl)-4-methoxyphenyl]acetamide represents a cutting-edge advancement in organic chemistry with wide-ranging applications across multiple industries. Its unique molecular architecture, combined with favorable chemical properties and promising biological activity profiles, positions it as a key player in future scientific innovations. As research continues to uncover new insights into its potential uses, this compound is poised to make significant contributions to both academic and industrial sectors.
2194909-22-1 (N-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethylpyridine-3-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)